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Compound of Interest

Compound Name: Isocytosine

Cat. No.: B034091 Get Quote

Synthesis of Isocytosine
The synthesis of isocytosine can be achieved through several routes, most commonly

involving the condensation of guanidine or its salts with a three-carbon electrophilic synthon.

The choice of method often depends on the availability of starting materials, desired scale, and

safety considerations.

Synthesis from Formylacetic Ester and Guanidine
A well-established and effective method involves the reaction of an alkali metal formylacetic

ester with a guanidine salt in an alkaline medium.[3] This process is an improvement on earlier

methods, offering better yields by reacting the components directly without pre-forming free

guanidine.[3]

Reaction Scheme:

The overall reaction involves the condensation of guanidine with formylacetic ester, which is

typically generated in situ from an ester of formic acid and an ester of acetic acid using an alkali

metal alkoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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